Cas no 2770360-07-9 (2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride)
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- EN300-37403545
- 2770360-07-9
- 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride
-
- Inchi: 1S/C14H15N3O.ClH/c1-10-5-4-6-11(17-10)9-16-14(18)12-7-2-3-8-13(12)15;/h2-8H,9,15H2,1H3,(H,16,18);1H
- InChI Key: LZWUJZYCOKVEHN-UHFFFAOYSA-N
- SMILES: Cl.O=C(C1C=CC=CC=1N)NCC1C=CC=C(C)N=1
Computed Properties
- Exact Mass: 277.0981898g/mol
- Monoisotopic Mass: 277.0981898g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 68Ų
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-37403545-1.0g |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride |
2770360-07-9 | 95% | 1g |
$0.0 | 2023-06-06 | |
| Aaron | AR029215-50mg |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 50mg |
$272.00 | 2025-02-17 | |
| Aaron | AR029215-100mg |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 100mg |
$394.00 | 2025-02-17 | |
| Aaron | AR029215-250mg |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 250mg |
$552.00 | 2025-02-17 | |
| Aaron | AR029215-500mg |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 500mg |
$852.00 | 2025-02-17 | |
| Aaron | AR029215-1g |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 1g |
$1084.00 | 2025-02-17 | |
| Aaron | AR029215-2.5g |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 2.5g |
$2100.00 | 2023-12-15 | |
| Aaron | AR029215-5g |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 5g |
$3099.00 | 2023-12-15 | |
| Aaron | AR029215-10g |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 10g |
$4584.00 | 2023-12-15 | |
| 1PlusChem | 1P0291ST-50mg |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamidehydrochloride |
2770360-07-9 | 95% | 50mg |
$275.00 | 2024-05-07 |
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
3. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride
Introduction to 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride (CAS No. 2770360-07-9)
2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2770360-07-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to the class of amides, featuring a benzamide core linked to a pyridine derivative, which contributes to its unique chemical and biological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further research and development in medicinal applications.
The molecular structure of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride consists of a benzene ring substituted with an amino group at the 2-position and an N-substituted pyridine moiety at the 6-position, which is further modified with a methyl group. This structural arrangement imparts distinct pharmacophoric features that are likely responsible for its interactions with biological targets. The presence of both aromatic and heterocyclic systems in its structure suggests potential applications in modulating various enzymatic and receptor-mediated pathways.
In recent years, there has been growing interest in exploring the pharmacological potential of compounds that incorporate pyridine derivatives due to their ability to engage with a wide range of biological targets. The 6-methylpyridin-2-yl moiety in this compound is particularly noteworthy, as it has been shown to enhance binding affinity and selectivity in several drug candidates. Studies have indicated that such structural motifs can interact with proteins involved in inflammatory responses, neurodegenerative diseases, and cancer progression.
One of the most compelling aspects of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride is its potential as a scaffold for drug discovery. The benzamide group is a well-known pharmacophore that has been extensively studied for its role in inhibiting various enzymes, including caspases and matrix metalloproteinases (MMPs). By combining this with the pyridine derivative, researchers aim to develop molecules that can simultaneously target multiple pathways, thereby increasing therapeutic efficacy.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening of compounds like 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride for their binding affinity to specific protein targets. These studies have revealed promising interactions with enzymes such as Janus kinases (JAKs) and tyrosine kinases, which are implicated in various inflammatory and autoimmune disorders. The ability to modulate these kinases could lead to the development of novel therapeutics for conditions such as rheumatoid arthritis and psoriasis.
The hydrochloride salt form of this compound not only improves its solubility but also enhances its bioavailability, making it more suitable for in vivo studies. Preliminary pharmacokinetic studies have shown that 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for evaluating its potential as a lead compound in drug development pipelines.
In addition to its therapeutic potential, 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has also been explored for its role in chemical biology research. Its unique structure allows researchers to investigate the mechanisms of action of various biological pathways without significant off-target effects. This makes it an invaluable tool for understanding the complex interplay between different signaling cascades in health and disease.
The synthesis of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the pyridine moiety efficiently. These synthetic strategies are critical for producing sufficient quantities of the compound for preclinical and clinical studies.
The growing body of evidence supporting the pharmacological activity of 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride has prompted several pharmaceutical companies to include it in their pipeline programs. Early-stage clinical trials are underway to evaluate its safety and efficacy in treating various diseases. These trials aim to provide further insights into its therapeutic potential and identify any potential adverse effects that may need to be addressed before broader clinical application.
The future prospects for 2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride appear promising, with ongoing research focusing on optimizing its chemical structure for improved pharmacological properties. Innovations in drug delivery systems may also enhance its therapeutic index by targeting specific tissues or cells while minimizing systemic exposure. As our understanding of disease mechanisms continues to evolve, compounds like this one are likely to play an increasingly important role in developing next-generation therapeutics.
2770360-07-9 (2-amino-N-[(6-methylpyridin-2-yl)methyl]benzamide hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)